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Compound of Interest

Compound Name: 3,5-Dibromo-4-ethylpyridine

Cat. No.: B174496

For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific data on 3,5-Dibromo-4-ethylpyridine is exceptionally
limited. This guide provides the available information for the specified compound and, for
comparative purposes, includes data on the closely related analog, 3,5-Dibromo-4-
methylpyridine. This information should be used as a reference point, and it is crucial to note
that the properties of the methyl analog are not directly transferable to the ethyl derivative.

Core Chemical Properties

A comprehensive summary of the known and predicted chemical properties for 3,5-Dibromo-4-
ethylpyridine is presented below. Due to the scarcity of experimental data for the ethyl
derivative, some properties remain unavailable. For comparison, the corresponding data for
3,5-Dibromo-4-methylpyridine are included.

Table 1: Core Chemical Properties
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3,5-Dibromo-4- 3,5-Dibromo-4-
Property L L
ethylpyridine methylpyridine
CAS Number 125419-80-9[1] 3430-23-7
Molecular Formula C7H7Br2N CeHsBraN[2]
Molecular Weight 264.95 g/mol 250.92 g/mol [2]
) White to off-white crystalline
Appearance Data Not Available
powder[3]
Melting Point Data Not Available 72-76 °C[3]
Boiling Point Data Not Available 243.0 £ 35.0 °C (Predicted)[2]
) ) 1.911 + 0.06 g/cm3 (Predicted)
Density Data Not Available 2]
. ) Soluble in ethanol, ether, and
Solubility Data Not Available

chloroform[3]

Synthesis and Reactivity
Synthesis of 3,5-Dibromo-4-substituted Pyridines

While a specific, detailed experimental protocol for the synthesis of 3,5-Dibromo-4-

ethylpyridine was not found in the reviewed literature, the synthesis of the analogous 3,5-

Dibromo-4-methylpyridine can provide insights into a potential synthetic route. The synthesis of

such compounds often involves the bromination of a corresponding 4-substituted pyridine.

A general approach for the synthesis of 3,5-dihalo-4-alkylpyridines may involve the lithiation of

3,5-dibromopyridine followed by reaction with an appropriate electrophile (e.g., ethyl iodide for

the target compound).

General Synthetic Workflow:
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Generic Synthesis of 3,5-Dibromo-4-alkylpyridines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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